![molecular formula C15H14Cl2N4O5 B4934854 1,3-bis[(2-chloro-4-nitrophenyl)amino]-2-propanol](/img/structure/B4934854.png)
1,3-bis[(2-chloro-4-nitrophenyl)amino]-2-propanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1,3-bis[(2-chloro-4-nitrophenyl)amino]-2-propanol, also known as BNPP, is a chemical compound that has been widely used in scientific research. It is a potent inhibitor of the enzyme protein kinase C (PKC), which plays a crucial role in various cellular processes such as signal transduction, cell proliferation, and differentiation.
Mechanism of Action
1,3-bis[(2-chloro-4-nitrophenyl)amino]-2-propanol is a potent and selective inhibitor of PKC. It binds to the catalytic domain of PKC and prevents it from phosphorylating its substrate proteins. This leads to the inhibition of downstream signaling pathways that are activated by PKC. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo by inducing apoptosis and inhibiting cell proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, induce apoptosis, and inhibit cell proliferation. It has also been shown to reduce the production of inflammatory cytokines and to protect against ischemia/reperfusion injury in animal models. In addition, this compound has been shown to improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1,3-bis[(2-chloro-4-nitrophenyl)amino]-2-propanol is its potency and selectivity for PKC. It has been shown to be more effective than other PKC inhibitors such as staurosporine and calphostin C. Another advantage is its relatively simple synthesis method, which allows for easy production of large quantities of the compound. However, one limitation of this compound is its potential toxicity, which can limit its use in certain experimental settings. It is important to use appropriate safety precautions when handling this compound.
Future Directions
There are several future directions for research on 1,3-bis[(2-chloro-4-nitrophenyl)amino]-2-propanol. One area of interest is the development of new therapeutic strategies for cancer and other diseases based on the inhibition of PKC. Another area of interest is the investigation of the role of PKC in the development of neurological disorders such as Alzheimer's disease. Finally, the development of new PKC inhibitors with improved potency and selectivity is an ongoing area of research.
In conclusion, this compound is a potent and selective inhibitor of PKC that has been widely used in scientific research. It has a wide range of biochemical and physiological effects and has potential applications in the development of new therapeutic strategies for cancer and other diseases. Further research is needed to fully understand the mechanisms of action of this compound and to develop new PKC inhibitors with improved potency and selectivity.
Synthesis Methods
1,3-bis[(2-chloro-4-nitrophenyl)amino]-2-propanol can be synthesized by the reaction of 2-chloro-4-nitroaniline with glycidol in the presence of a base such as potassium carbonate. The reaction yields this compound as a white crystalline solid with a purity of over 95%. The synthesis method is relatively simple and can be carried out in a laboratory setting.
Scientific Research Applications
1,3-bis[(2-chloro-4-nitrophenyl)amino]-2-propanol has been used extensively in scientific research as a tool to study the role of PKC in various cellular processes. PKC is involved in the regulation of cell growth, differentiation, and apoptosis, and its dysregulation has been implicated in the development of various diseases such as cancer, diabetes, and Alzheimer's disease. This compound has been used to investigate the role of PKC in these diseases and to develop new therapeutic strategies.
Properties
IUPAC Name |
1,3-bis(2-chloro-4-nitroanilino)propan-2-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14Cl2N4O5/c16-12-5-9(20(23)24)1-3-14(12)18-7-11(22)8-19-15-4-2-10(21(25)26)6-13(15)17/h1-6,11,18-19,22H,7-8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LJRKVUVDWQZDJB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1[N+](=O)[O-])Cl)NCC(CNC2=C(C=C(C=C2)[N+](=O)[O-])Cl)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14Cl2N4O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.